Cas no 76635-88-6 (1-(naphthalen-2-yl)prop-2-en-1-ol)

• Product Name: 1-(naphthalen-2-yl)prop-2-en-1-ol
• CAS No: 76635-88-6
• MF: C₁₃H₁₂O
• CID: 1780629
• PubChem ID: 10921194
• Update Time: 2025-06-12

1-(naphthalen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, a-ethenyl-
• 1-(naphthalen-2-yl)prop-2-en-1-ol

Additional information on 1-(naphthalen-2-yl)prop-2-en-1-ol

Recent Advances in the Study of 1-(Naphthalen-2-yl)prop-2-en-1-ol (CAS: 76635-88-6) in Chemical Biology and Pharmaceutical Research

1-(Naphthalen-2-yl)prop-2-en-1-ol (CAS: 76635-88-6) is a naphthalene-derived allylic alcohol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential therapeutic properties. Recent studies have focused on its role in drug discovery, particularly in the development of novel anti-inflammatory, anticancer, and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of 1-(naphthalen-2-yl)prop-2-en-1-ol could effectively modulate the activity of key signaling pathways involved in cancer progression. The study employed a combination of computational docking and in vitro assays to identify promising candidates, with several derivatives showing nanomolar affinity for their target proteins.

In another recent investigation, the compound's potential as an antimicrobial agent was explored. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 1-(naphthalen-2-yl)prop-2-en-1-ol derivatives exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence-based assays.

From a synthetic chemistry perspective, advances have been made in the efficient production of 1-(naphthalen-2-yl)prop-2-en-1-ol. A 2023 Organic Process Research & Development article described a novel catalytic system for the asymmetric synthesis of this compound, achieving high enantioselectivity (up to 98% ee) under mild reaction conditions. This methodological improvement is particularly relevant for pharmaceutical applications where chirality plays a crucial role in biological activity.

The compound's mechanism of action continues to be an area of active research. Recent structural biology studies using X-ray crystallography have provided insights into how 1-(naphthalen-2-yl)prop-2-en-1-ol derivatives interact with their biological targets at the atomic level. These findings are informing the design of more potent and selective analogs with improved pharmacokinetic properties.

Looking forward, researchers are exploring the potential of 1-(naphthalen-2-yl)prop-2-en-1-ol in targeted drug delivery systems. Preliminary studies suggest that the naphthalene moiety could be functionalized to create prodrugs or conjugates with enhanced tissue specificity. This direction holds particular promise for oncology applications where targeted therapies are increasingly important.

In conclusion, 1-(naphthalen-2-yl)prop-2-en-1-ol (CAS: 76635-88-6) represents a versatile scaffold with multiple applications in medicinal chemistry. The recent studies discussed here demonstrate its growing importance in drug discovery and highlight the need for continued research into its pharmacological potential. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.